N-[4-(acetylamino)phenyl]-1-[(3-phenylpropyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-(3-phenylpropylsulfonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H29N3O4S/c1-18(27)24-21-9-11-22(12-10-21)25-23(28)20-13-15-26(16-14-20)31(29,30)17-5-8-19-6-3-2-4-7-19/h2-4,6-7,9-12,20H,5,8,13-17H2,1H3,(H,24,27)(H,25,28)
• InChI Key: ABXIUTKVUCNJDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)CCCC3=CC=CC=C3
• Molecular Formula: C23H29N3O4S
• Molecular Weight: 443.6 g/mol

Description

N-[4-(acetylamino)phenyl]-1-[(3-phenylpropyl)sulfonyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C23H29N3O4S and its molecular weight is 443.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 443.18787759 g/mol and the complexity rating of the compound is 684. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-acetylcholinesterase Activity

A study reports on piperidine derivatives synthesized for anti-acetylcholinesterase (anti-AChE) activity, highlighting the potent inhibition of acetylcholinesterase by certain compounds. These findings suggest potential applications in the treatment of conditions like Alzheimer's disease, where acetylcholinesterase inhibitors can help increase acetylcholine levels in the brain, potentially improving cognition and memory (Sugimoto et al., 1990).

Molecular Docking and Enzyme Inhibition

Another study involved the synthesis and biological evaluation of N'-(Aryl/alkylsulfonyl)-1-(phenylsulfonyl) piperidine-4-carbohydrazide derivatives. These compounds were screened for their ability to inhibit acetylcholinesterase and butyrylcholinesterase enzymes. Molecular docking studies were conducted to understand the interaction between these compounds and the enzymes, highlighting the therapeutic potential of these compounds in neurodegenerative diseases (Khalid et al., 2014).

Antibacterial and Anti-inflammatory Potential

Research into sulfonamide drugs has demonstrated their antibacterial and anti-inflammatory properties. A study synthesized four sulfonamides and evaluated their antibacterial potential against bacterial strains, showing promise as future medicinal drugs due to their safety and effectiveness (Hussain et al., 2022).

Antiviral Activity

The discovery of a piperidine-4-carboxamide CCR5 antagonist, TAK-220, with potent anti-HIV-1 activity, represents a significant advancement in antiviral therapy. This compound showed high CCR5 binding affinity and potent inhibition of HIV-1 replication, indicating its potential as an effective treatment for HIV-1 infection (Imamura et al., 2006).

Histone Deacetylase Inhibition for Cancer Therapy

N-(2-Aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) is an isotype-selective histone deacetylase (HDAC) inhibitor that blocks cancer cell proliferation and induces apoptosis, demonstrating its potential as an anticancer drug (Zhou et al., 2008).